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Compound of Interest

Compound Name: Chromium histidinate

Cat. No.: B10827040 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling chromium histidinate, a trivalent chromium compound. Adherence to

these procedures will minimize risk and ensure compliant disposal.

Immediate Safety and Handling Protocols
Chromium histidinate contains chromium in its trivalent (Cr(III)) state. While significantly less

toxic than its hexavalent (Cr(VI)) counterpart, proper handling is crucial to prevent potential

health risks.[1][2] Acute exposure to trivalent chromium compounds may cause irritation to the

skin, eyes, and respiratory tract.[1][3][4]

Engineering Controls:

Work with chromium histidinate in a well-ventilated area.[1]

For procedures that may generate dust, use a chemical fume hood.[5]

Personal Protective Equipment (PPE): A comprehensive PPE strategy is your first line of

defense. The following table outlines the recommended PPE for handling chromium
histidinate.
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PPE Category Item Specifications

Hand Protection Gloves

Chemical-resistant nitrile

gloves are recommended. For

extended use or direct contact,

consider double-gloving.[6]

Eye Protection Safety Glasses/Goggles

Wear safety glasses with side

shields. In situations with a

splash hazard, chemical safety

goggles are required.[7][8]

Body Protection Lab Coat

A standard lab coat should be

worn to protect against minor

spills and contamination.[1]

Respiratory Protection Respirator

For operations that may

generate significant dust, a

NIOSH-approved respirator

with an appropriate particulate

filter (N95 or better) should be

used.[9]

Operational Plan: From Receipt to Disposal
Following a systematic operational plan ensures safety at every stage of handling chromium
histidinate.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store chromium histidinate in a cool, dry, well-ventilated area away from incompatible

materials such as strong oxidizing agents.[1][7]

Ensure the container is tightly closed.[1]

2. Handling and Preparation:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.reddit.com/r/chemistry/comments/11on878/what_is_the_proper_ppe_for_chromic_acid_i_am_a/
https://isolab.ess.washington.edu/laboratory/safety/sds/chromium_oxide.pdf
https://www.safework.nsw.gov.au/resource-library/hazardous-chemicals/chromium-technical-fact-sheet
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://www.cdc.gov/niosh/npg/npgd0140.html
https://www.benchchem.com/product/b10827040?utm_src=pdf-body
https://www.benchchem.com/product/b10827040?utm_src=pdf-body
https://www.benchchem.com/product/b10827040?utm_src=pdf-body
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://isolab.ess.washington.edu/laboratory/safety/sds/chromium_oxide.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/chromium/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling, ensure all necessary PPE is donned correctly.

Measure and weigh the compound in a designated area, preferably within a fume hood to

minimize dust exposure.

Avoid creating dust. If cleaning is necessary, use a wet wipe or a HEPA-filtered vacuum; do

not dry sweep.[10]

3. Spill and Emergency Procedures:

Small Spills:

Wearing appropriate PPE, gently sweep up the spilled solid, avoiding dust generation.

Place the material in a sealed container for disposal.

Clean the spill area with a wet cloth.

Large Spills:

Evacuate the area and restrict access.

Increase ventilation.

Follow your institution's emergency response protocol.

In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[4]

Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.nj.gov/health/eoh/rtkweb/documents/fs/0432.pdf
https://www.cdc.gov/niosh/npg/npgd0140.html
https://www.masco.net/msds/DAVIS%20COLOR%203685.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10827040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[9]

Disposal Plan
Proper disposal of chromium histidinate is essential to protect the environment and comply

with regulations.

1. Waste Characterization:

Chromium histidinate waste is considered non-hazardous by the RCRA if it can be

demonstrated that the chromium is exclusively trivalent.[11] However, local regulations may

vary.

Consult your institution's Environmental Health and Safety (EHS) department for specific

disposal guidelines.

2. Waste Collection and Storage:

Collect all solid waste, including contaminated PPE, in a clearly labeled, sealed container.

Store the waste container in a designated area away from general laboratory traffic.

3. Disposal Method:

Dispose of the waste through your institution's hazardous waste program.

Landfilling is a common disposal method for treated chromium waste.[12]

Quantitative Data Summary
The following tables provide a summary of key quantitative data for trivalent chromium

compounds.

Occupational Exposure Limits
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Regulatory Body Exposure Limit (as Cr(III))
Time-Weighted Average
(TWA)

OSHA 0.5 mg/m³ 8-hour

NIOSH 0.5 mg/m³ 10-hour

ACGIH 0.003 mg/m³ 8-hour

Data sourced from[4][13][14][15]

Physical and Chemical Properties

Property Value

Molecular Formula C₁₈H₂₄CrN₉O₆

Molecular Weight 514.44 g/mol

Appearance Varies depending on the specific compound

Solubility Insoluble in cold and hot water

Data sourced from[1]

Visualizing the Workflow
To provide a clear, step-by-step visual guide, the following diagram illustrates the safe handling

and disposal workflow for chromium histidinate.
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Preparation & Handling

Disposal Emergency Procedures
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Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Chromium Histidinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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